Cas no 50388-20-0 (Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide)

• Product Name: Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide
• CAS No: 50388-20-0
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 364979
• PubChem ID: 14084216
• Update Time: 2025-04-19

Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide
• (1-Methyl-cyclobutyl)-phenyl-keton
• 5,6,7,8-tetrahydroisoquinoline-N-oxide
• 5,6,7,8-Tetrahydroisoquinoline2-oxide
• 5,6,7,8-Tetrahydroisoquinoline N-oxide
• SCHEMBL4956206
• 50388-20-0
• 5,6,7,8-Tetrahydroisoquinoline-2-oxide
• AQEYJNQCMXIBFF-UHFFFAOYSA-N
• 5,6,7,8-Tetrahydroisoquinoline 2-oxide

• Inchi： 1S/C9H11NO/c11-10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2
• InChI Key： AQEYJNQCMXIBFF-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 25.46000
• LogP: 1.99390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives